Cas no 59-51-8 (DL-Methionine)

DL-Methionine Properties

Names and Identifiers

• DL-Methionine
• DL-2-Amino-4-(methylthio)butyric acid
• DL-Methoionine
• 3-Methyl Amino Propionitrile
• (+/-)-2-Amino-4-(methylthio)butyric acid~H-DL-Met-OH
• (±)-Methionine
• 2-Amino-4-(methylsulfanyl)butanoic acid
• DL-2-Amino-4-(methylthio)butanoic acid
• H-DL-Met-OH
• METHIONINE, DL-(RG)
• 2-Amino-4-(methylmercapto)butyric acid
• Acimetion
• Amurex
• Banthionine
• Cynaron
• DL-CH3SCH2CH2CH(NH2)COOH
• DL-Methionine100µg
• Dyprin
• Lobamine
• Meonine
• Mertionin
• Methilanin
• Methilonin
• Methionine
• Methionine dl-form
• Methionine, DL-
• -methylmercaptobutyric acid
• Metion
• Metione
• Neston
• NSC 9241
• Pedameth
• Petameth
• Racemethionine
• Urimeth
• α-Amino-&#947
• (+-)-Methionine
• DL-Methioninum
• Methionine, amorphous
• 2-Amino-4-(methylthio)butyric acid
• 2-amino-4-(methylthio)butanoic acid
• D,L-methionine
• Methionine DL-
• alpha-Amino-gamma-methylmercaptobutyric acid
• 2-amino-4-methyls
• +Expand

• MDL： MFCD00063096
• InChIKey： FFEARJCKVFRZRR-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]
• BRN： 636185

Computed Properties

• Exact Mass: 149.05113
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 149.05104977 g/mol
• Heavy Atom Count: 9
• Complexity: 97
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.6
• Molecular Weight: 149.21

Experimental Properties

• LogP: 0.85170
• PSA: 63.32
• Merck: 5975
• Refractive Index: 1.5216 (estimate)
• Water Partition Coefficient: 2.9 g/100 mL (20 ºC)
• Boiling Point: 306.9°C at 760 mmHg
• Melting Point: 280 °C (dec.) (lit.)
• Flash Point: 139.4ºC
• FEMA: 3301 | D,L-METHIONINE
• Solubility: 1 M HCl: 0.5 M at 20 °C, clear, colorless
• Color/Form: White flake crystals or powders
• Stability/Shelf Life: Stable. Incompatible with strong oxidising agents.
• Solubility: Soluble in water, dilute acid and alkali, very slightly soluble in 95% ethanol, insoluble in ether
• Sensitiveness: Sensitive to light
• pka: 2.13(at 25℃)
• Optical Activity: [α]/D, c = 5 in 5 M HCl (inactive)
• Density: 1.34

DL-Methionine Security Information

• RTECS：PD0457000
• WGK Germany：1
• Safety Instruction： S24/25
• Risk Phrases：R33
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R33: risk of cumulative effect. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

DL-Methionine Customs Data

• HS CODE：29304090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters